(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile

• Molecular Formula: C9H8BrFN2
• Molecular Weight: 243.08 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-bromo-3-fluorophenyl)propanenitrile
• InChI: InChI=1S/C9H8BrFN2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2/t9-/m1/s1
• InChI Key: YGAQDTQIQTWCFV-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@@H](CC#N)N)F)Br
• Canonical SMILES: C1=CC(=C(C=C1C(CC#N)N)F)Br

Description

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile is a chiral nitrile derivative featuring a 4-bromo-3-fluorophenyl substituent. Its stereospecific (R)-configuration at the amino-bearing carbon and the presence of halogen atoms (Br, F) make it a candidate for applications in asymmetric synthesis, medicinal chemistry, or materials science. The bromine atom introduces steric bulk and electron-withdrawing effects, while the fluorine atom enhances metabolic stability and modulates electronic properties.

Biological Activity

(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, synthesis, and applications based on diverse research findings.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C10H10BrFN2
• Molecular Weight : 257.1048 g/mol
• Functional Groups : Amino group, bromine, and fluorine substituents on the phenyl ring.

The presence of these functional groups is believed to enhance the compound's interaction with biological targets, such as enzymes and receptors, which is crucial for its biological activity.

Antimicrobial Properties

Research indicates that (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile exhibits notable antimicrobial activity . Studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains and fungi. The amino group may facilitate hydrogen bonding with microbial cell surfaces, enhancing antimicrobial efficacy.

Anticancer Activity

The compound has also been investigated for its anticancer properties . Preliminary studies suggest that it may induce apoptosis in cancer cells by activating specific signaling pathways. The halogen substitutions (bromine and fluorine) are thought to play a role in modulating the compound's binding affinity to cancer-related targets .

The mechanism through which (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with various enzymes and receptors involved in critical cellular processes:

• Enzyme Inhibition : The amino group may act as a hydrogen bond donor, facilitating interactions with active sites of enzymes.
• Receptor Binding : The structural features allow for potential binding to receptors associated with cell signaling pathways, influencing cellular responses.

Synthesis

The synthesis of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile typically involves multi-step organic reactions. A common method includes:

• Suzuki-Miyaura Coupling : This reaction involves an aryl halide reacting with an organoboron compound in the presence of a palladium catalyst.
• Reduction Reactions : Following the coupling, further reductions may be employed to achieve the desired amino functionality.

These synthetic methods are optimized for yield and purity, often utilizing advanced techniques such as continuous flow reactors for industrial applications .

Case Studies

Several case studies illustrate the biological potential of (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile:

• Antimicrobial Efficacy Study :
  • A study evaluated the compound against various bacterial strains, demonstrating significant inhibition zones comparable to standard antibiotics.
• Cancer Cell Line Testing :
  • In vitro tests on breast cancer cell lines showed that the compound reduced cell viability by inducing apoptosis at specific concentrations.

Applications

Due to its promising biological activities, (3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile has potential applications in:

• Drug Development : As a lead compound for developing new antimicrobial or anticancer agents.
• Material Science : Utilized in synthesizing novel materials due to its unique chemical structure.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Molecular Properties

The compound’s closest analogs differ in halogen substitution or alkyl/aryl modifications on the phenyl ring. Key examples include:

Table 1: Structural and Molecular Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Purity	Availability
(3R)-3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile	4-Br, 3-F	C₉H₇BrF N₂	~257.07 (calculated)	N/A	Presumed available
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile	4-Cl, 3-F	C₉H₈ClF N₂	198.62	≥95%	Discontinued
(3R)-3-Amino-3-(3-fluoro-2-methylphenyl)propanenitrile	3-F, 2-CH₃	C₁₀H₁₁F N₂	~178.21 (calculated)	N/A	Discontinued
(3R)-3-Amino-3-(3-fluoro-4-methylphenyl)propanenitrile	3-F, 4-CH₃	C₁₀H₁₁F N₂	~178.21 (calculated)	N/A	Available

Key Observations :

• Halogen Effects : The bromine substituent in the target compound increases molecular weight and polarizability compared to its chloro analog (198.62 vs. ~257.07 g/mol) . Bromine’s larger atomic radius may enhance steric hindrance and alter binding interactions in biological systems.
• Electronic Properties : Fluorine’s electronegativity stabilizes the phenyl ring via inductive effects in all analogs. However, bromine’s weaker electron-withdrawing effect (compared to chlorine) may reduce the compound’s overall reactivity in nucleophilic substitutions.